![molecular formula C17H14ClNO4S B6280946 1-[(E)-2-(2-chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid CAS No. 1798896-90-8](/img/no-structure.png)
1-[(E)-2-(2-chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid
Overview
Description
1-(E)-2-(2-Chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid, also known as 2-chloro-N-(2-chlorophenyl)acetamide, is a compound that has a wide range of applications in the field of scientific research. It is a powerful inhibitor of several metabolic enzymes and has been used in many studies to investigate the biochemical and physiological effects of various compounds. In addition, it has been used to study the mechanisms of action of several drugs and to determine their effects on the human body.
Scientific Research Applications
2-Chloro-N-(2-chlorophenyl)acetamide has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of various drugs and to determine their effects on the human body. In addition, it has been used in studies to investigate the biochemical and physiological effects of various compounds. Furthermore, it has been used in studies to investigate the inhibition of metabolic enzymes, as well as to study the metabolism of various compounds.
Mechanism of Action
2-Chloro-N-(2-chlorophenyl)acetamide acts as an inhibitor of several metabolic enzymes. It binds to the active sites of these enzymes, preventing them from catalyzing the reactions necessary for the metabolism of various compounds. This inhibition can be used to study the mechanisms of action of various drugs and to determine their effects on the human body.
Biochemical and Physiological Effects
2-Chloro-N-(2-chlorophenyl)acetamide has been used in studies to investigate the biochemical and physiological effects of various compounds. It has been found to inhibit the activity of several metabolic enzymes, which can lead to changes in the levels of various metabolites in the body. In addition, it has been found to affect the absorption, distribution, metabolism, and excretion of various drugs, as well as their pharmacokinetics.
Advantages and Limitations for Lab Experiments
2-Chloro-N-(2-chlorophenyl)acetamide has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in the field of scientific research. However, it also has some limitations. It is not very stable and can degrade over time, and it can be toxic if not handled properly.
Future Directions
There are several potential future directions for the use of 2-Chloro-N-(2-chlorophenyl)acetamide. It could be used in further studies to investigate the biochemical and physiological effects of various compounds. In addition, it could be used to study the mechanisms of action of various drugs and to determine their effects on the human body. Furthermore, it could be used in studies to investigate the inhibition of metabolic enzymes, as well as to study the metabolism of various compounds. Finally, it could be used to develop novel drugs and therapeutics that could be used to treat various diseases.
Synthesis Methods
2-Chloro-N-(2-chlorophenyl)acetamide can be synthesized via a two-step process. The first step involves the reaction of 2-chloroacetamide with 2-chlorophenol to form the intermediate 1-[(E)-2-(2-chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid(2-chlorophenyl)acetamide. The second step involves the reaction of the intermediate with 1-chloro-2,3-dihydro-1H-indole-2-carboxylic acid to form the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-chlorostyrene with sulfonyl chloride to form 2-chloro-1-phenylethanesulfonyl chloride. This intermediate is then reacted with indole-2-carboxylic acid in the presence of a base to form the final product.", "Starting Materials": [ "2-chlorostyrene", "sulfonyl chloride", "indole-2-carboxylic acid", "base" ], "Reaction": [ "2-chlorostyrene is reacted with sulfonyl chloride in the presence of a Lewis acid catalyst to form 2-chloro-1-phenylethanesulfonyl chloride.", "2-chloro-1-phenylethanesulfonyl chloride is then reacted with indole-2-carboxylic acid in the presence of a base such as triethylamine to form the final product, 1-[(E)-2-(2-chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid." ] } | |
CAS RN |
1798896-90-8 |
Product Name |
1-[(E)-2-(2-chlorophenyl)ethenesulfonyl]-2,3-dihydro-1H-indole-2-carboxylic acid |
Molecular Formula |
C17H14ClNO4S |
Molecular Weight |
363.8 |
Purity |
95 |
Origin of Product |
United States |
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